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Compound of Interest

Compound Name: (Z2)-Fluoxastrobin

Cat. No.: B061175

These comprehensive application notes provide detailed protocols for the analysis of (Z)-
Fluoxastrobin, a strobilurin fungicide. The information is intended for researchers, scientists,
and professionals involved in drug development, residue analysis, and environmental
monitoring. Fluoxastrobin acts by inhibiting the mitochondrial cytochrome-bcl complex, thereby
disrupting the fungal respiratory chain.[1][2]

Physicochemical Properties of Fluoxastrobin

Fluoxastrobin exists as (E) and (Z) geometric isomers due to a C=N double bond in the oxime
ether group.[3] The (E)-isomer is generally the more biologically active form.[3][4]
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Property Value Reference

Chemical Name (12)---INVALID-LINK-- | 5]
methanone O-methyloxime

CAS Number 887973-21-9 [51[6][7]

Molecular Formula C21H16CIFN4Os [51[71[8]

Molecular Weight 458.83 g/mol [71[81I9]

Appearance White to off-white solid [10]

Melting Point 103-108 °C 9]

Solubility (at 20°C)

Water (pH 7): 2.29 mg/L; n-

heptane: 0.04 g/L; 2-propanol:

6.7 g/L; xylene: 38.1 g/L;
dichloromethane: >250 g/L

[9]

Log P (octanol/water)

2.86 (at 20°C)

[9]

Mechanism of Action: Inhibition of Mitochondrial

Respiration

Fluoxastrobin's fungicidal activity stems from its ability to block the mitochondrial respiratory

chain at Complex Il (also known as the cytochrome bcl complex). This inhibition disrupts the

production of ATP, the primary energy currency of the cell, leading to fungal death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Standard of (Z)-Fluoxastrobin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061175#analytical-standard-for-z-fluoxastrobin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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